Cas no 1539246-51-9 (1H-imidazol-2-yl(phenyl)methyl(methyl)amine)

• Product Name: 1H-imidazol-2-yl(phenyl)methyl(methyl)amine
• CAS No: 1539246-51-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 4604758
• PubChem ID: 80284358
• Update Time: 2025-06-14

1H-imidazol-2-yl(phenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1H-imidazol-2-yl(phenyl)methyl](methyl)amine
• 1H-imidazol-2-yl(phenyl)methyl(methyl)amine

• Inchi： 1S/C11H13N3/c1-12-10(11-13-7-8-14-11)9-5-3-2-4-6-9/h2-8,10,12H,1H3,(H,13,14)
• InChI Key： BMWHWEYKWBMGOV-UHFFFAOYSA-N
• SMILES： N(C(C1NC=CN=1)C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 187.111
• Monoisotopic Mass: 187.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2

Additional information on 1H-imidazol-2-yl(phenyl)methyl(methyl)amine

Recent Advances in the Study of 1H-imidazol-2-yl(phenyl)methyl(methyl)amine (CAS: 1539246-51-9)

The compound 1H-imidazol-2-yl(phenyl)methyl(methyl)amine (CAS: 1539246-51-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by an imidazole ring linked to a phenylmethyl(methyl)amine moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis of 1H-imidazol-2-yl(phenyl)methyl(methyl)amine and its derivatives using a novel catalytic approach. The researchers employed palladium-catalyzed cross-coupling reactions to achieve high yields and excellent regioselectivity. The optimized synthetic route not only improved the scalability of the process but also enabled the introduction of various functional groups, thereby expanding the chemical space for further structure-activity relationship (SAR) studies. The study highlighted the importance of the imidazole ring in modulating the compound's binding affinity to target proteins.

In another groundbreaking study, researchers investigated the compound's potential as an allosteric modulator of G protein-coupled receptors (GPCRs). Using a combination of molecular docking and functional assays, the team demonstrated that 1H-imidazol-2-yl(phenyl)methyl(methyl)amine selectively binds to the allosteric site of the adenosine A2A receptor, leading to enhanced receptor signaling. This finding opens new avenues for the development of novel therapeutics for neurological disorders, such as Parkinson's disease and schizophrenia, where GPCR modulation is of particular interest.

Further research has delved into the compound's pharmacokinetic properties. A recent preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of 1H-imidazol-2-yl(phenyl)methyl(methyl)amine in rodent models. The results indicated favorable oral bioavailability and moderate plasma protein binding, suggesting its potential for oral administration. However, the study also identified the need for further optimization to mitigate rapid hepatic metabolism, which could limit its therapeutic efficacy.

Emerging evidence also points to the compound's anti-inflammatory and immunomodulatory effects. In vitro and in vivo studies have shown that 1H-imidazol-2-yl(phenyl)methyl(methyl)amine inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing NF-κB signaling. These findings position the compound as a potential candidate for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising developments, challenges remain in the clinical translation of 1H-imidazol-2-yl(phenyl)methyl(methyl)amine. Issues such as off-target effects, dose-limiting toxicity, and formulation stability need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and multifaceted biological activities make it a valuable scaffold for further drug discovery efforts. Ongoing research aims to explore its therapeutic potential in oncology, where preliminary data suggest antiproliferative effects against certain cancer cell lines.

In conclusion, 1H-imidazol-2-yl(phenyl)methyl(methyl)amine (CAS: 1539246-51-9) represents a promising chemical entity with diverse pharmacological applications. Recent advances in its synthesis, mechanism of action, and therapeutic potential underscore its significance in the field of chemical biology and medicinal chemistry. Future research should focus on optimizing its pharmacokinetic and safety profiles to facilitate its transition from the bench to the bedside.